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Compound of Interest

Compound Name: Forsythide dimethyl ester

Cat. No.: B13424227

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of Forsythide dimethyl ester, a
naturally occurring iridoid glycoside, for researchers, scientists, and drug development
professionals. This document details its chemical properties, including its CAS number and
molecular structure, and delves into its potential therapeutic applications, focusing on its anti-
inflammatory and anticancer activities.

Chemical and Physical Properties

Forsythide dimethyl ester is a compound with significant interest in the scientific community
due to its biological activities. A summary of its key chemical and physical data is presented
below.
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Property Value Source(s)
CAS Number 42830-22-8 [1][2]
Molecular Formula C1sH26011 [1]
Molecular Weight 418.40 g/mol [1]
dimethyl (1S,4aS,7S,7aS)-1-
[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-

IUPAC Name (hydroxymethyl)oxan-2-ylJoxy- [1]
1,4a,5,6,7,7a-
hexahydrocyclopenta[c]pyran-
4,7-dicarboxylate
COC(=0)c1cceacic(oc=C

SMILES 2C(=0)0C)oc3c(c(c(col3)c  [1]
0)0)0)0o

Appearance Powder [1]
Soluble in Acetone,

Solubility Chloroform, Dichloromethane, [1]
DMSO, Ethyl Acetate

Storage Store at -20°C [1]

Molecular Structure

The two-dimensional chemical structure of Forsythide dimethyl ester is depicted below,

illustrating the arrangement of atoms and bonds within the molecule.

(Image of the 2D chemical structure of Forsythide dimethyl ester would be inserted here if

image generation were supported)

Caption: 2D Chemical Structure of Forsythide dimethyl ester.

Biological Activities and Signaling Pathways
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Forsythide dimethyl ester, naturally found in the leaves of Eriobotrya japonica, has
demonstrated potential as a therapeutic agent in the management of inflammatory conditions
and various cancers.[1][2] Its mechanisms of action are rooted in the modulation of key cellular

signaling pathways.

Anti-inflammatory Activity

Plant-derived compounds are known to exert anti-inflammatory effects by suppressing key
signaling pathways such as the nuclear factor-kB (NF-kB) and mitogen-activated protein kinase
(MAPK) pathways.[3] These pathways are crucial in the production of pro-inflammatory
cytokines. Forsythide dimethyl ester is reported to inhibit the production of these pro-
inflammatory cytokines and reactive oxygen species (ROS), which are key mediators of
inflammation.[1][2]
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Caption: Proposed anti-inflammatory mechanism of Forsythide dimethyl ester via inhibition of
the NF-kB pathway.

Anticancer Activity
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The anticancer properties of Forsythide dimethyl ester are attributed to its ability to induce
cell cycle arrest and apoptosis in cancer cells.[1][2] Many natural compounds exert their
anticancer effects by modulating proteins involved in these processes.

Apoptosis, or programmed cell death, is a critical process for removing damaged or cancerous
cells. Forsythide dimethyl ester is suggested to trigger apoptosis, a mechanism shared by
many botanical derivatives which can involve the modulation of pro-apoptotic and anti-
apoptotic proteins.[4]
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Caption: Hypothetical intrinsic apoptosis pathway induced by Forsythide dimethyl ester.

By inducing cell cycle arrest, Forsythide dimethyl ester can halt the proliferation of cancer
cells. This is a common anticancer mechanism where compounds interfere with the
progression of the cell cycle, often at the G2/M phase, preventing cell division.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Forsythide Dimethyl Ester: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13424227#forsythide-dimethyl-ester-cas-number-
and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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